Cas no 28024-56-8 (crotyl glycine)
crotyl glycine structure
Product Name:crotyl glycine
CAS No:28024-56-8
MF:C6H11NO2
MW:129.157041788101
CID:914987
PubChem ID:6441491
Update Time:2025-04-19
crotyl glycine Chemical and Physical Properties
Names and Identifiers
-
- crotyl glycine
- (E)-2-aminohex-4-enoic acid
- (+)(R)-5-amino-hexen-(2)-oic acid-(6)
- (+)(R)-5-Amino-hexen-(2)-saeure-(6)
- 4-Hexonoic acid,2-amino-,(+-)
- GAMMA-METHALLYL GLYCINE
-
- Inchi: 1S/C6H11NO2/c1-2-3-4-5(7)6(8)9/h2-3,5H,4,7H2,1H3,(H,8,9)/b3-2+
- InChI Key: OPOBBDXDRHKTJF-NSCUHMNNSA-N
- SMILES: OC(C(C/C=C/C)N)=O
Computed Properties
- Exact Mass: 129.07900
- Monoisotopic Mass: 129.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: -2
Experimental Properties
- Density: 1.077
- Boiling Point: 239.3°C at 760 mmHg
- Flash Point: 98.5°C
- Refractive Index: 1.495
- PSA: 49.33000
- LogP: 0.62760
crotyl glycine Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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